Cas no 66786-17-2 (Oogoninol)

Oogoninol structure
Oogoninol structure
Product Name:Oogoninol
CAS No:66786-17-2
MF:C29H48O5
MW:476.688429832459
CID:1999786
Update Time:2025-03-11

Oogoninol Chemical and Physical Properties

Names and Identifiers

    • Oogoninol
    • Stigmast-5-en-7-one, 3,11,15,29-tetrahydroxy-, (3β,11α,15β,24R)- (9CI)
    • Inchi: 1S/C29H48O5/c1-16(2)18(9-11-30)7-6-17(3)21-14-23(33)26-25-22(32)13-19-12-20(31)8-10-28(19,4)27(25)24(34)15-29(21,26)5/h13,16-18,20-21,23-27,30-31,33-34H,6-12,14-15H2,1-5H3
    • InChI Key: QQEXUEXZMINFCW-UHFFFAOYSA-N
    • SMILES: CC(C(CCC(C1C2(C(C3C(=O)C=C4C(CCC(C4)O)(C)C3C(C2)O)C(O)C1)C)C)CCO)C

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • XLogP3: 4.197

Experimental Properties

  • Density: 1.15±0.1 g/cm3(Predicted)
  • Melting Point: 99-101 °C
  • Boiling Point: 636.9±55.0 °C(Predicted)
  • pka: 14.35±0.70(Predicted)
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